3(Methoxycarbonylmethylene)glutaric acid dimethylester

• CAS RN: 57056-37-8
• Molecular Formula: C10H14O6
• Molecular Weight: 230.21 g/mol
• IUPAC Name: dimethyl 3-(2-methoxy-2-oxoethyl)pent-2-enedioate
• InChI: InChI=1S/C10H14O6/c1-14-8(11)4-7(5-9(12)15-2)6-10(13)16-3/h4H,5-6H2,1-3H3
• InChI Key: FUDUXZMTENOEBT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC(=CC(=O)OC)CC(=O)OC

Description

3(Methoxycarbonylmethylene)glutaric acid dimethylester is a useful research compound. Its molecular formula is C10H14O6 and its molecular weight is 230.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Carbomethoxymethylenetriphenylphosphorane (167 g, 0.5 mol) in toluene (600 ml) was treated with dimethyl 3-oxoglutarate (87 g, 0.5 mol) and the reaction heated to 100° C. on an oil bath at 120° C. under an atmosphere of nitrogen for 36 h. The reaction was then concentrated in vacuo and the oily residue triturated with 40/60 petrol ether/diethylether 1:1, 600 ml. Triphenylphosphine oxide precipitated out and the supernatant liquid was decanted/filtered off. The residue on evaporation in vacuo was Kugelrohr distilled under high vacuum Bpt (oven temperature 180-200° C. at 0.2 torr) to give 3-(methoxycarbonylmethylene)glutaric acid dimethylester (89.08 g, 53%).